4-Cyano-3-cyclopropoxypicolinic acid

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 4-cyano-3-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c11-5-6-3-4-12-8(10(13)14)9(6)15-7-1-2-7/h3-4,7H,1-2H2,(H,13,14)
• InChI Key: PQTZVIYZOPQBIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C(=O)O)C#N

Description

4-Cyano-3-cyclopropoxypicolinic acid is a synthetic picolinic acid derivative characterized by a cyano group at the 4-position and a cyclopropoxy substituent at the 3-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-3-cyclopropoxypicolinic acid typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Nitration: Introduction of a nitro group to the picolinic acid core.

Reduction: Conversion of the nitro group to an amino group.

Cyanation: Introduction of the cyano group using reagents such as copper(I) cyanide.

Cyclopropoxylation: Introduction of the cyclopropoxy group using cyclopropyl bromide under basic conditions.

Industrial Production Methods

Industrial production methods for 4-Cyano-3-cyclopropoxypicolinic acid may involve optimized versions of the synthetic routes mentioned above, with a focus on scalability, cost-effectiveness, and environmental considerations. These methods often employ continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Cyano-3-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Oxidation: Conversion of the cyclopropoxy group to a carbonyl group.

Reduction: Reduction of the cyano group to an amine group.

Substitution: Replacement of the cyano group with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Reagents such as sodium azide (NaN3) or sodium methoxide (NaOCH3) under basic conditions.

Major Products Formed

Oxidation: Formation of 4-cyano-3-cyclopropoxybenzaldehyde.

Reduction: Formation of 4-amino-3-cyclopropoxypicolinic acid.

Substitution: Formation of 4-azido-3-cyclopropoxypicolinic acid or 4-methoxy-3-cyclopropoxypicolinic acid.

Scientific Research Applications

4-Cyano-3-cyclopropoxypicolinic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Cyano-3-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The cyano group can act as an electrophile, participating in nucleophilic addition reactions. The cyclopropoxy group can influence the compound’s binding affinity and selectivity towards its targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Insights :

• The cyano group in the target compound may enhance electrophilicity or binding to metalloenzymes, a feature absent in the hydroxyl/methoxy groups of 3-hydroxy-4-methoxycinnamic acid.
• The cyclopropoxy group introduces steric constraints and metabolic stability compared to the cyclohexyl group in ’s compound .

Insights :

• Natural derivatives like 3-hydroxy-4-methoxycinnamic acid are often prioritized for dietary or cosmetic applications due to biocompatibility, whereas synthetic analogs (e.g., the target compound) may target niche pharmacological pathways .
• The lack of toxicological data for ’s compound underscores the importance of rigorous safety profiling for synthetic heterocycles like 4-cyano-3-cyclopropoxypicolinic acid .